(1-Isopropyl-1H-imidazol-4-yl)methanamine hydrochloride

• IUPAC Name: (1-propan-2-ylimidazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H13N3.ClH/c1-6(2)10-4-7(3-8)9-5-10;/h4-6H,3,8H2,1-2H3;1H
• InChI Key: FSVPAXJBLWZCII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)CN.Cl
• Molecular Formula: C7H14ClN3
• Molecular Weight: 175.66 g/mol

Description

(1-Isopropyl-1H-imidazol-4-yl)methanamine hydrochloride, also known as 4-(Isopropylamino)-1H-imidazole hydrochloride, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthetic Chemistry Applications

• Multicomponent Synthesis : Galli et al. (2019) described a novel one-pot multicomponent reaction to synthesize substituted imidazopyrazines, demonstrating the nucleophilicity of the imidazole nitrogen atom in facilitating the formation of complex structures with excellent yields. This approach highlights the potential for creating diverse molecular architectures using imidazole-based compounds (Galli et al., 2019).

Corrosion Inhibition

• Material Protection : Yadav et al. (2015) investigated amino acid compounds, including imidazole derivatives, as eco-friendly corrosion inhibitors for N80 steel in HCl solution, revealing their effectiveness in protecting materials, which could have implications for extending the life of industrial components (Yadav et al., 2015).

Biological Activity

• Antibacterial and Antifungal Activities : Al-Hakimi et al. (2020) synthesized complexes derived from Schiff base 2-aminomethylbenzimidazole and evaluated their biological activities, demonstrating significant antibacterial and antifungal effects. This suggests potential applications in developing new antimicrobial agents (Al-Hakimi et al., 2020).

Catalysis

• Methane Monooxygenases Models : Sankaralingam and Palaniandavar (2014) explored diiron(III) complexes of tridentate 3N ligands as functional models for methane monooxygenases, indicating the role of such compounds in mimicking biological catalysis for hydroxylation reactions. This work provides insights into how imidazole-based ligands can influence catalytic activity (Sankaralingam & Palaniandavar, 2014).

Materials Science

• Biomimetic Chelating Ligands : Gaynor et al. (2023) reported the synthesis of (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol through a five-step process, identifying its potential use as a precursor for biomimetic chelating ligands. This highlights the versatility of imidazole-based compounds in materials science applications (Gaynor et al., 2023).

Mechanism of Action

Target of Action

It is known that imidazole derivatives have a broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole compounds are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole compounds, in general, are known to interact with various biochemical pathways due to their broad range of chemical and biological properties .

Result of Action

Imidazole compounds are known to have a wide range of biological activities .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of imidazole compounds .